Cas no 888454-66-8 (3-(3,3-dimethylbutanamido)-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(3,3-dimethylbutanamido)-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide
• CAS No: 888454-66-8
• MF: C₂₃H₂₆N₂O₃
• MW: 378.464146137238
• CID: 6287480
• PubChem ID: 7501932
• Update Time: 2025-07-09

3-(3,3-dimethylbutanamido)-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylbutanamido)-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide
• 3-(3,3-dimethylbutanamido)-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide
• AB00677216-01
• 888454-66-8
• AKOS024617238
• 3-(3,3-dimethylbutanoylamino)-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide
• F1883-0920

• Inchi： 1S/C23H26N2O3/c1-14-10-11-16(12-15(14)2)24-22(27)21-20(25-19(26)13-23(3,4)5)17-8-6-7-9-18(17)28-21/h6-12H,13H2,1-5H3,(H,24,27)(H,25,26)
• InChI Key： UDFHKOKHPADNRA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1=CC=C(C)C(C)=C1)=O)NC(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 378.19434270g/mol
• Monoisotopic Mass: 378.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 71.3Ų

Additional information on 3-(3,3-dimethylbutanamido)-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide

Compound CAS No. 888454-66-8: 3-(3,3-Dimethylbutanamido)-N-(3,4-Dimethylphenyl)-1-Benzofuran-2-Carboxamide

Compound CAS No. 888454-66-8, also known as 3-(3,3-dimethylbutanamido)-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a benzofuran ring system substituted with specific functional groups that contribute to its unique properties.

The benzofuran core of this compound is a fused bicyclic structure consisting of a benzene ring and a furan ring. This structural feature is often associated with enhanced stability and bioavailability, making it a popular choice in drug development. The substituents attached to the benzofuran ring further modulate its chemical and biological properties. In this case, the substituents include a dimethylbutanamido group and a N-(3,4-dimethylphenyl) group, which are strategically positioned to optimize the compound's activity and selectivity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential therapeutic agent in treating various diseases, including cancer and neurodegenerative disorders. The dimethylbutanamido group has been shown to enhance the compound's solubility and permeability, which are critical factors for drug delivery. Additionally, the presence of the N-(3,4-dimethylphenyl) group contributes to its ability to interact with specific biological targets, such as receptors and enzymes.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic synthesis techniques. The key steps include the formation of the benzofuran ring system and the subsequent introduction of the substituents via nucleophilic substitution or coupling reactions. The use of modern catalysts and reaction conditions has significantly improved the yield and purity of this compound.

The biological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated potent inhibitory activity against several enzymes implicated in disease pathways, such as kinases and proteases. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

In conclusion, CAS No. 888454-66-8 represents a cutting-edge compound with immense potential in drug discovery and development. Its unique structure, combined with its favorable pharmacokinetic properties, positions it as a valuable tool for addressing unmet medical needs. Continued research into its mechanisms of action and optimization of its therapeutic profile will undoubtedly pave the way for its clinical application in the near future.